2-(4-nitrophenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-3-amine

• IUPAC Name: 2-(4-nitrophenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-3-amine
• InChI: InChI=1S/C17H15N3O2S/c18-15-13-9-11-3-1-2-4-14(11)19-17(13)23-16(15)10-5-7-12(8-6-10)20(21)22/h5-9H,1-4,18H2
• InChI Key: IHYZFJACNBFRBN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NC3=C(C=C2C1)C(=C(S3)C4=CC=C(C=C4)[N+](=O)[O-])N
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol
• CAS RN: 361178-66-7

Description

Synthesis Analysis

The synthesis of derivatives similar to "2-(4-nitrophenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-3-amine" involves multistep synthetic procedures starting from basic heterocyclic precursors. For instance, the synthesis of 4-amino-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-5-ol derivatives and related compounds typically starts from 2-aminothiophene-3-carbonitrile and 5-substituted cyclohexane-1,3-dione, yielding the final products in good yields through a series of carefully orchestrated reactions (Yang-Heon Song & Jin-Sook Seo, 2007).

Molecular Structure Analysis

The molecular structure of this compound and its derivatives has been explored through various characterization techniques. For example, alkyl and aryl-(4-methyl-6-nitro-quinolin-2-yl)amines have been synthesized, characterized, and their structures confirmed through X-ray crystallography, offering insights into the molecular configuration and the electronic distribution within these molecules (Melody R. Heiskell et al., 2005).

Chemical Reactions and Properties

The compound participates in various chemical reactions due to its functional groups. For instance, the nitro group and amine functionalities present in these molecules can undergo a series of reactions, including nitration, reduction, and condensation reactions, to form a wide array of derivatives with diverse chemical properties. The synthesis routes often involve intermediate formation, such as nitro-acetals, which are then further transformed into the final products through reduction or cyclization reactions (D. Roberts et al., 1997).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are crucial for their handling and application in various fields. The crystal structure and physical characteristics can be determined using X-ray diffraction techniques. For example, the crystal structure of ethyl(2-amino-4-(3-nitrophenyl)-1,4-dihydro-2H-pyrano[3,2-h]quinolin-3-)carboxylate was elucidated, revealing the conformation and bond lengths within the molecule (Wangchun Xiang, 2004).

Chemical Properties Analysis

The chemical properties of "2-(4-nitrophenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-3-amine" and its derivatives, such as reactivity towards different reagents, stability under various conditions, and the ability to participate in chemical transformations, are essential for their practical applications. These properties are often explored through synthetic chemistry approaches, where the compound's behavior in reactions, such as condensation, nucleophilic substitution, and cyclization, is investigated (Chitrala Teja & F. Nawaz Khan, 2020).

Future Directions

Quinoline derivatives have been the focus of numerous research studies due to their potential biological and pharmaceutical activities. The synthesis of quinolin-2-ones and phenanthridin-6-ones by direct carbonylation has aroused great interest and provides a clear direction for future research. The development of more convenient and efficient synthetic methods for these compounds is quite meaningful for both scientific research and industrial application.